Cas no 910332-91-1 (methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate;hydrochloride)

• Product Name: methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate;hydrochloride
• CAS No: 910332-91-1
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 4664769
• Update Time: 2025-05-20

methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-methyltetrahydro-2H-pyran-3-carboxylate hydrochloride
• methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate;hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-5-7(8(10)11-2)6(9)3-4-12-5;/h5-7H,3-4,9H2,1-2H3;1H
• InChI Key： VGNOXKHMUDOTCI-UHFFFAOYSA-N
• SMILES： C1(C)OCCC(N)C1C(OC)=O.[H]Cl

Additional information on methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate;hydrochloride

Comprehensive Overview of Methyl 4-Amino-3-Methyl-Tetrahydropyran-3-Carboxylate Hydrochloride (CAS No. 910332-91-1)

Methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride (CAS No. 910332-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name methyl 4-amino-3-methyl-THP-3-carboxylate HCl, belongs to the class of tetrahydropyran derivatives, which are widely studied for their versatility in drug design and synthesis. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for the development of bioactive molecules.

In recent years, the demand for tetrahydropyran-based compounds has surged, driven by their role in the synthesis of antiviral, antibacterial, and central nervous system (CNS) targeting drugs. Researchers and industry professionals frequently search for terms like "synthesis of methyl 4-amino-3-methyl-THP-3-carboxylate" or "applications of tetrahydropyran derivatives", reflecting the growing interest in this chemical space. The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for laboratory and industrial use.

The compound's molecular structure features a tetrahydropyran ring substituted with a methyl group at the 3-position and an ester moiety, which contributes to its reactivity and functional diversity. This structural motif is particularly appealing for medicinal chemists exploring new drug candidates or biologically active scaffolds. The amino group further allows for derivatization, enabling the creation of libraries of compounds for high-throughput screening.

From a synthetic chemistry perspective, methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride is often utilized in multistep organic synthesis. Its role as a building block is highlighted in peer-reviewed journals and patents, where it serves as a precursor for more complex molecules. Searches related to "CAS 910332-91-1 supplier" or "purity specifications of methyl 4-amino-THP derivatives" are common among procurement specialists and quality control analysts.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's physicochemical properties, such as melting point, solubility, and stability, are well-documented, ensuring safe handling and storage.

In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride to reduce waste and improve yield. Queries like "sustainable synthesis of tetrahydropyran derivatives" or "catalytic methods for amino-THP synthesis" reflect this trend. Innovations in catalysis and solvent-free reactions are being explored to enhance the efficiency of producing this compound.

The pharmaceutical industry's focus on targeted drug delivery and small molecule therapeutics has further elevated the importance of methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride. Its potential as a key intermediate in the synthesis of neurologically active compounds is a hot topic, with many researchers investigating its utility in treating neurodegenerative diseases. Searches for "THP derivatives in CNS drug development" or "role of amino esters in medicinal chemistry" underscore this application.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride, ensuring its purity and identity. Quality control professionals often look for "analytical methods for CAS 910332-91-1" or "spectroscopic data of tetrahydropyran carboxylates" to validate their processes.

In summary, methyl 4-amino-3-methyl-tetrahydropyran-3-carboxylate hydrochloride (CAS No. 910332-91-1) is a compound of significant scientific and industrial relevance. Its structural features, synthetic utility, and potential applications in drug discovery make it a subject of ongoing research. As the demand for specialty chemicals and pharmaceutical intermediates grows, this compound is poised to remain a key player in the field of organic and medicinal chemistry.